Cas no 2680772-15-8 (ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate)

• Product Name: ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate
• CAS No: 2680772-15-8
• MF: C₁₇H₁₅BrClNO₄
• MW: 412.662303209305
• CID: 5626020
• PubChem ID: 165929681
• Update Time: 2025-10-29

ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28303704
• ethyl 2-{[(benzyloxy)carbonyl]amino}-3-bromo-5-chlorobenzoate
• 2680772-15-8
• ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate

• Inchi： 1S/C17H15BrClNO4/c1-2-23-16(21)13-8-12(19)9-14(18)15(13)20-17(22)24-10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,20,22)
• InChI Key： BIGWKUPEVGOBSO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)OCC)=C1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 410.98730g/mol
• Monoisotopic Mass: 410.98730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 64.6Ų

Additional information on ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate

Introduction to Ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate (CAS No. 2680772-15-8)

Ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate, with the chemical identifier CAS No. 2680772-15-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for the development of novel therapeutic agents.

The molecular structure of ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate incorporates several key functional groups that contribute to its unique chemical properties. The presence of bromine and chlorine substituents at the 3rd and 5th positions of the benzoate ring, respectively, enhances its reactivity and potential for further derivatization. Additionally, the (benzyloxy)carbonylamino group at the 2nd position introduces a protective amino group, which is commonly utilized in peptide synthesis and drug development to prevent unwanted side reactions.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease-related pathways. The structural features of ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate make it a versatile scaffold for designing molecules that can interact with biological targets. For instance, the bromo and chloro substituents can serve as anchors for hydrogen bonding or π-stacking interactions with protein surfaces, while the benzyloxy carbonyl group can participate in covalent bond formation or metal coordination.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have explored its utility in generating derivatives with enhanced pharmacological properties. For example, modifications at the amino group can lead to the development of novel protease inhibitors, which are crucial in treating conditions such as cancer and inflammation. The protective nature of the (benzyloxy)carbonyl group ensures that the amino functionality remains intact until it reaches its target site, thereby improving the efficiency and selectivity of the drug.

The benzoate core itself is a well-studied moiety in medicinal chemistry due to its prevalence in natural products and synthetic drugs. Its aromaticity and planarity allow for stable interactions with biological targets, making it an ideal platform for drug design. The bromo and chloro substituents further enhance these interactions by providing additional binding points. This combination of features makes ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated and halogenated aromatic compounds in drug discovery. The presence of bromine and chlorine in ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate aligns with this trend, as these elements are known to improve metabolic stability and binding affinity. Moreover, the benzyloxy carbonyl group can be selectively removed under specific conditions, allowing for post-synthetic modifications that can fine-tune the pharmacological properties of derived compounds.

The compound's potential extends beyond traditional pharmaceutical applications. It has shown promise in materials science, particularly in the development of organic electronic materials. The halogenated benzoate derivatives can serve as building blocks for conjugated polymers and small-molecule emitters used in organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to functionalize these molecules at multiple positions provides chemists with a high degree of control over their electronic properties.

In conclusion, ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-5-chlorobenzoate (CAS No. 2680772-15-8) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive scaffold for designing bioactive molecules, while its halogenated aromatic core offers advantages in terms of metabolic stability and binding affinity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future drug development and technological advancements.